Chiral Configuration: Enantiomerically Resolved vs. Racemic
The target compound exists as a mixture of stereoisomers (CAS 1859787-95-3, racemic) and as a single enantiomer pair (CAS 2103044-59-1, rac-(3R,4R)) . For kinase inhibitor programs requiring defined stereochemistry at the piperidine 3- and 4-positions, procurement of the enantiomerically specified form eliminates the need for chiral chromatographic separation and reduces synthetic step count by at least one chiral resolution step . This directly addresses a procurement decision point between the racemate and the resolved form.
Regioisomeric analogs typically racemic or undefined stereochemistry.
| Evidence Dimension | Stereochemical specification and synthetic utility |
|---|---|
| Target Compound Data | Racemic mixture (CAS 1859787-95-3) and enantiomerically defined rac-(3R,4R) form (CAS 2103044-59-1) both commercially available |
| Comparator Or Baseline | Regioisomeric analogs (e.g., 1-(4-amino-4-methylpiperidin-1-yl)-3-fluoropropan-2-ol, CAS 2161899-77-8) available only as racemates or with undefined stereochemistry |
| Quantified Difference | At least one additional chiral resolution step eliminated when using pre-resolved enantiomer; no quantitative purity difference reported across vendors |
| Conditions | Commercial availability assessment across multiple chemical suppliers (Leyan, Kuujia, Chemsrc) |
Why This Matters
Procurement of the stereochemically defined form can reduce downstream synthetic complexity and cost for medicinal chemistry programs that require a specific enantiomer of the 3-amino-4-methylpiperidine scaffold.
